Cas no 125829-10-9 (3,3'-Disulfanediylbis(propan-1-amine) hydrochloride)

• Product Name: 3,3'-Disulfanediylbis(propan-1-amine) hydrochloride
• CAS No: 125829-10-9
• MF: C₆H₁₇ClN₂S₂
• MW: 216.795577764511
• MDL: MFCD01741593
• CID: 5065898
• Update Time: 2025-06-14

3,3'-Disulfanediylbis(propan-1-amine) hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3'-Disulfanediylbis(propan-1-amine) hydrochloride

• MDL： MFCD01741593
• Inchi： 1S/C6H16N2S2.ClH/c7-3-1-5-9-10-6-2-4-8;/h1-8H2;1H
• InChI Key： ZOIXEQCJSCJDMC-UHFFFAOYSA-N
• SMILES： Cl.S(CCCN)SCCCN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 53.7
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic disulfides Dialkyldisulfides

Additional information on 3,3'-Disulfanediylbis(propan-1-amine) hydrochloride

Recent Advances in the Study of 3,3'-Disulfanediylbis(propan-1-amine) hydrochloride (CAS: 125829-10-9): A Comprehensive Research Brief

The compound 3,3'-Disulfanediylbis(propan-1-amine) hydrochloride (CAS: 125829-10-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its disulfide bridge and amine functionalities, has shown promising applications in drug delivery, bioconjugation, and as a building block for more complex therapeutic agents. Recent studies have explored its potential in enhancing the stability and efficacy of various pharmaceutical formulations, making it a subject of intense scientific inquiry.

One of the key areas of research involving 3,3'-Disulfanediylbis(propan-1-amine) hydrochloride is its role in the development of novel drug delivery systems. A 2023 study published in the Journal of Controlled Release demonstrated its utility in creating redox-responsive nanocarriers. These nanocarriers leverage the disulfide bond's sensitivity to reducing environments, such as those found in tumor tissues, to achieve targeted drug release. The study reported a significant improvement in the therapeutic index of encapsulated anticancer drugs, with minimal off-target effects.

In addition to its applications in drug delivery, this compound has been investigated for its potential in bioconjugation strategies. A recent article in Bioconjugate Chemistry highlighted its use in the site-specific modification of proteins and peptides. The researchers utilized the amine groups of 3,3'-Disulfanediylbis(propan-1-amine) hydrochloride to create stable linkages with carboxylate-containing biomolecules, enabling the development of homogeneous antibody-drug conjugates (ADCs) with enhanced pharmacokinetic properties.

Another notable advancement is the exploration of this compound's role in the synthesis of multifunctional polymers. A 2024 study in Macromolecules detailed its incorporation into polymeric backbones to create materials with tunable degradation profiles. These polymers exhibited excellent biocompatibility and were successfully used in tissue engineering applications, showcasing the versatility of 3,3'-Disulfanediylbis(propan-1-amine) hydrochloride in biomedical research.

Despite these promising developments, challenges remain in the large-scale production and purification of 3,3'-Disulfanediylbis(propan-1-amine) hydrochloride. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as reported in a 2023 Organic Process Research & Development paper. The study proposed a novel catalytic method that significantly reduced byproduct formation, paving the way for more cost-effective manufacturing processes.

In conclusion, 3,3'-Disulfanediylbis(propan-1-amine) hydrochloride (CAS: 125829-10-9) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its unique structural features and multifunctional properties make it a valuable tool for advancing drug delivery systems, bioconjugation techniques, and polymeric materials. Ongoing research is expected to further elucidate its potential and address current limitations, solidifying its role in the development of next-generation therapeutics.